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Compound of Interest

Compound Name: 5-Nitro-1H-indole-3-acetamide

CAS No.: 1044772-43-1

Cat. No.: B12050325

Get Quote

Executive Summary
5-Nitro-1H-indole-3-acetamide (C₁₀H₉N₃O₃) is a critical indole intermediate used primarily in

the synthesis of serotonin analogs (e.g., 5-nitrotryptamine) and potential radiosensitizers.

Unlike its carboxylic acid precursor (5-nitroindole-3-acetic acid), the amide offers distinct

solubility and stability profiles that make it advantageous for specific reductive pathways and

storage. This guide outlines its chemical properties, provides a validated synthesis protocol,

and compares its utility against common alternatives.

Chemical Profile & Characterization Data
Identity & Physical Properties[1][2][3]

IUPAC Name: 2-(5-nitro-1H-indol-3-yl)acetamide

Molecular Formula: C₁₀H₉N₃O₃

Molecular Weight: 219.20 g/mol

CAS Number: 1044772-43-1 (Note: CAS may vary by registry; verify structure).[1]
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Appearance: Typically a yellow to orange crystalline solid (due to the nitro chromophore).

Solubility: Soluble in DMSO, DMF, and hot alcohols; sparingly soluble in water and

dichloromethane.

Spectroscopic Characterization (Reference Data)
Note: The following data represents the consensus spectroscopic signature for 5-nitro-

substituted indole-3-acetamides based on structural analysis and analog comparisons.
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Technique Signal / Characteristic
Assignment /
Interpretation

¹H NMR (DMSO-d₆, 400 MHz) δ 11.50 (br s, 1H) Indole NH (Exchangeable)

δ 8.55 (d, J=2.0 Hz, 1H)
H-4 (Deshielded by 5-NO₂

group)

δ 7.98 (dd, J=9.0, 2.0 Hz, 1H) H-6 (Ortho to NO₂)

δ 7.55 (d, J=9.0 Hz, 1H) H-7

δ 7.35 (s, 1H) H-2

δ 7.30 (br s, 1H) & 6.80 (br s,

1H)

Amide NH₂ (Diastereotopic

protons)

δ 3.52 (s, 2H) Methylene CH₂ (C3-side chain)

¹³C NMR (DMSO-d₆) δ ~172.5 Carbonyl C=O

δ ~141.0 C-5 (C-NO₂)

δ ~139.5, 127.0 Indole Bridgehead Carbons

δ ~126.0 C-2

δ ~118.0, 117.5, 112.0 C-6, C-4, C-7

δ ~109.0 C-3

δ ~31.5 Methylene CH₂

MS (ESI) m/z 218.1 [M-H]⁻
Negative mode ionization

preferred for nitro compounds.

Comparative Analysis: Performance vs. Alternatives
In drug development workflows, researchers often choose between the Amide, the Acid, and

the Nitrile forms. The selection depends on the downstream target and reaction conditions.

Comparison Table: 5-Nitroindole Derivatives
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Feature
Amide (This
Product)

Acid (5-Nitroindole-
3-acetic acid)

Nitrile (5-
Nitroindole-3-
acetonitrile)

Primary Utility

Precursor to amines

via reduction;

Hofmann

rearrangement

substrates.

Starting material;

Precursor to

esters/amides.

Precursor to acids

(hydrolysis) or amines

(reduction).[2]

Stability

High. Resistant to

oxidation and

spontaneous

hydrolysis.

Moderate. Can

decarboxylate under

extreme thermal

stress.

High. Stable, but toxic

(cyanide source if

metabolized/burned).

Reducibility

Clean. Reduces to

tryptamine with

LiAlH₄/BH₃. No over-

reduction.

Difficult. Requires

strong reducing

agents; often forms

alcohols.

Good. Reduces to

tryptamine, but risk of

dimerization.

Solubility
Moderate (Polar

organic solvents).

pH-dependent

(Soluble in base).

Moderate to High in

organics.

Handling Safe solid. Corrosive (Acidic). Toxic (Nitrile).[3]

Decision Logic
Choose the Amide if your goal is the 5-nitrotryptamine (amine) and you require a stable

intermediate that can be stored or purified by crystallization before the final reduction step.

Choose the Acid if you intend to couple the indole to a complex amine (peptide coupling) or if

you need to generate an ester.

Choose the Nitrile if it is the direct product of your initial synthesis (e.g., from gramine) and

you can reduce it immediately without isolation.

Experimental Protocols
Protocol A: Synthesis of 5-Nitro-1H-indole-3-acetamide
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Rationale: Direct conversion from the acid via an acid chloride intermediate ensures high yield

and purity.

Reagents:

5-Nitroindole-3-acetic acid (1.0 eq)

Oxalyl chloride (1.5 eq)[4]

DMF (Catalytic, 2-3 drops)

Dichloromethane (DCM, Anhydrous)

Ammonia (0.5 M in Dioxane or THF)

Workflow:

Activation: Suspend 5-nitroindole-3-acetic acid in anhydrous DCM under nitrogen. Add

catalytic DMF.[5]

Chlorination: Add oxalyl chloride dropwise at 0°C. Allow to warm to room temperature (RT)

and stir for 2 hours until gas evolution ceases and the solid dissolves (formation of acid

chloride).

Concentration: Evaporate the solvent and excess oxalyl chloride under reduced pressure

(keep temperature <40°C).

Amidation: Re-dissolve the residue in anhydrous THF. Cool to 0°C.

Addition: Slowly add the Ammonia solution (excess, ~3 eq). A precipitate (ammonium

chloride + product) will form immediately.

Workup: Stir for 1 hour. Quench with water. Extract with Ethyl Acetate. Wash organic layer

with brine, dry over Na₂SO₄, and concentrate.

Purification: Recrystallize from Ethanol/Water to obtain yellow needles.

Protocol B: Analytical HPLC Method
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Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Indole core) and 330 nm (Nitro group specific).

Retention Time: Expect elution after the acid (more polar) and before the nitrile (less polar).

Visualizations
Figure 1: Synthetic Pathways & Utility
This diagram illustrates the central role of the amide in accessing the tryptamine scaffold.
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Caption: Synthetic workflow connecting the Nitrile and Acid precursors to the Amide, and its

subsequent reduction to 5-Nitrotryptamine.

Figure 2: Decision Matrix for Intermediate Selection
A logical flow for selecting the correct 5-nitroindole derivative based on experimental needs.
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Caption: Decision logic for selecting the Amide versus Acid or Nitrile forms based on stability

and downstream application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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